2-(2-Propoxyethoxy)-5-(trifluoromethyl)aniline

• IUPAC Name: 2-(2-propoxyethoxy)-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C12H16F3NO2/c1-2-5-17-6-7-18-11-4-3-9(8-10(11)16)12(13,14)15/h3-4,8H,2,5-7,16H2,1H3
• InChI Key: NCSPVSRUKMQLBV-UHFFFAOYSA-N
• Canonical SMILES: CCCOCCOC1=C(C=C(C=C1)C(F)(F)F)N
• Molecular Formula: C12H16F3NO2
• Molecular Weight: 263.26 g/mol

Description

Scientific Research Applications

Monodentate Transient Directing Group in Organic Synthesis

2-Fluoro-5-(trifluoromethyl)aniline has been employed as a monodentate transient directing group (MonoTDG) in the Ru(II)-catalyzed intermolecular direct ortho-C(sp2)-H imidation of benzaldehydes. This process is highly efficient and demonstrates good functional group tolerance, facilitating the synthesis of quinazoline and fused isoindolinone scaffolds through one-step derivatization (Wu et al., 2021).

Ortho-Effect in Benzylidyne Trifluorides

The ortho-effect in compounds like 2-amino-benzylidyne trifluoride (2-trifluoromethyl aniline) has been explored, focusing on the impact of steric factors and intramolecular hydrogen bonding. This research compares observed and calculated dipole moments, assessing their intermolecular hydrogen bonding tendencies (Grocock et al., 1971).

Synthesis of Trifluoromethyl-Quinolinones

N-(1-Ethoxy-2,2,2-trifluoroethyl)anilines have been utilized to synthesize 2-trifluoromethyl-2,3-dihydro-1H-quinolin-4-ones. This process demonstrates high efficiency and yields, showcasing the versatility of these compounds in organic synthesis (Gong & Kato, 2004).

Liquid Crystal Research

In the field of liquid crystal research, derivatives of 4-octyloxy-N-(benzylidene) aniline bearing trifluoromethyl groups have been synthesized. These derivatives exhibit unique liquid crystalline properties, including stable smectic phases, which are crucial in advanced materials science (Miyajima et al., 1995).

Isoxazole and Pyrazole Formation

Trifluoromethyl-substituted anilines have been used in the synthesis of 5-(2-Aminophenyl)isoxazoles, demonstrating the compound's role in the efficient formation of these heterocyclic compounds (Strekowski & Lin, 1997).

Vibrational Spectroscopy Studies

Vibrational spectroscopy studies, including FT-IR and FT-Raman, have been conducted on compounds like 2-chloro-5-(trifluoromethyl) aniline. These studies provide insights into the molecular structures and functional groups, contributing significantly to molecular spectroscopy (Karthick et al., 2013).

Antiproliferative Activity of Complexes

Studies on the antiproliferative activity of Cu(II) and Pd(II) complexes with F, CF3 bearing 3,5-di-tert-butylsalicylaldimines, which are synthesized using trifluoromethyl-substituted anilines, highlight the potential biomedical applications of these compounds (Kasumov et al., 2016).

Crystal Structure and Computational Studies

Crystal structure and computational studies of compounds like 5-[(prop-2-en-1-yl)sulfanyl]-1-[2-(trifluoromethyl)phenyl]-1H-tetrazole provide valuable information on the molecular and electronic structure of these molecules, contributing to the field of crystallography and computational chemistry (Slyvka et al., 2019).

Anionically Activated Perfluoroalkyl Group in Heterocyclic Synthesis

The role of anionically activated perfluoroalkyl groups in the synthesis of diverse heterocyclic compounds has been explored, demonstrating the synthetic versatility of trifluoromethyl-substituted anilines in organic chemistry (Strekowski et al., 1997).